

# a comparative analysis of organ allocation policies in different countries

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	NOTP	
Cat. No.:	B12363656	Get Quote

# A Comparative Analysis of Organ Allocation Policies in Key Regions

A detailed examination of the intricate systems governing organ transplantation in the United States, the Eurotransplant area, and the United Kingdom, focusing on the allocation of kidneys, livers, hearts, and lungs. This guide provides a quantitative comparison of performance, an overview of the ethical and legal frameworks, and a breakdown of the allocation workflows.

The allocation of scarce, life-saving organs is a complex process governed by a combination of medical urgency, immunological compatibility, and ethical principles.[1] Countries around the world have developed intricate policies and networks to ensure the fair and efficient distribution of donated organs. This guide provides a comparative analysis of the organ allocation policies in three major regions: the United States, the Eurotransplant area (comprising Austria, Belgium, Croatia, Germany, Hungary, Luxembourg, the Netherlands, and Slovenia), and the United Kingdom.

The fundamental ethical principles underpinning these systems are utility (maximizing the net benefit to the community), justice (fair distribution), and respect for persons.[1] A primary challenge lies in balancing the goals of providing organs to the sickest patients (equity) while also maximizing the long-term survival of the recipient and the transplanted organ (utility).



# **Quantitative Comparison of Organ Donation and Transplantation**

The following tables provide a summary of key quantitative data to compare the performance of organ donation and transplantation systems in the selected regions and leading countries. Data for 2023 is presented where available.

Table 1: Deceased Organ Donation and Transplant Rates (2023)

Country/Region	Deceased Donors (per million population)	Total Transplants (per million population)
Spain	49.4	122.1
United States	48.0	130.2
Eurotransplant	-	-
Belgium	32.7	93.5
Croatia	29.0	79.8
Austria	25.8	83.2
Netherlands	17.0	56.9
Germany	11.4	36.1
United Kingdom	21.1	67.2

Note: Data for individual Eurotransplant member states is provided for more detailed comparison. Source: Global Observatory on Donation and Transplantation (GODT) and national organization reports.

Table 2: Patients on Waiting Lists at Year-End (2023)



Country/Regio n	Kidney	Liver	Heart	Lung
United States	103,822	10,625	3,375	1,073
Eurotransplant	10,653	2,217	733	554
United Kingdom	5,785	731	321	240

Source: Organ Procurement and Transplantation Network (OPTN), Eurotransplant, NHS Blood and Transplant.

Table 3: Mean Post-Transplant Survival (in years)

Country/Regio n	Kidney	Liver	Heart	Lung
United States	22.79	20.90	14.82	9.28
United Kingdom	26.58	20.38	15.85	9.21

Source: A 2023 study on mean lifetime survival estimates.[2]

### **Experimental Protocols for Policy Evaluation**

The evaluation and refinement of organ allocation policies rely on sophisticated methodologies, primarily computer-based simulation modeling. These models are designed to assess the potential impact of policy changes on various outcomes before implementation.

Methodology: Simulation Modeling for Policy Analysis

- Objective: To predict the effects of different allocation algorithms on key metrics such as waitlist mortality, transplant rates for various patient groups, post-transplant survival, and equity of access.
- Core Components:



- Patient and Donor Arrival Modeling: Statistical models, often non-homogeneous Poisson processes, are used to simulate the arrival of new patients on the waiting list and the availability of deceased donor organs over time. These models can account for trends and cyclical patterns.[3]
- Patient Status Transitions: The progression of a patient's medical condition is modeled, including transitions between different levels of medical urgency.
- Allocation Algorithm Simulation: The specific rules of the allocation policy being tested are
  programmed to determine how simulated organs are offered to the pool of simulated
  patients. This includes factors like blood type compatibility, HLA matching, medical
  urgency scores, and geographical considerations.
- Offer Acceptance Modeling: A probabilistic model is used to simulate the likelihood that a transplant center will accept or decline an organ offer for a specific patient. This is based on historical data and considers factors related to both the donor organ and the recipient's condition.
- Outcome Prediction: Post-transplant outcomes, such as graft survival and patient survival, are predicted using statistical models like Kaplan-Meier analysis or logistic regression.
- Key Metrics for Evaluation:
  - Effectiveness: Measures include changes in the number of transplants performed and waitlist mortality rates.
  - Efficiency: Assessed by factors like organ discard rates and cold ischemia times.
  - Equity: Evaluates the fairness of allocation across different demographic groups (e.g., by ethnicity, gender, blood type) and geographical regions.
  - Utility: Maximizing the number of life-years gained from transplantation.

This simulation-based approach allows policymakers to compare the projected outcomes of a proposed policy against the current system and other alternatives, facilitating evidence-based decision-making.[4]




Check Availability & Pricing

### **Organ Allocation Workflows**

The following diagrams illustrate the generalized workflows for organ allocation in the United States, the Eurotransplant area, and the United Kingdom.






Click to download full resolution via product page

Caption: Generalized organ allocation workflow in the United States.






Click to download full resolution via product page

Caption: Generalized organ allocation workflow in the Eurotransplant area.





Click to download full resolution via product page

Caption: Generalized organ allocation workflow in the United Kingdom.



## Organ-Specific Allocation Policies Kidney Allocation

United States: The Kidney Allocation System (KAS) prioritizes candidates based on a combination of factors including waiting time, donor-recipient immune system compatibility (Calculated Panel Reactive Antibody - CPRA), and a Kidney Donor Profile Index (KDPI) which estimates the longevity of the donated kidney. The system aims to match the expected survival of the kidney with the expected survival of the recipient.[4]

Eurotransplant: The Eurotransplant Kidney Allocation System (ETKAS) is a point-based system. Points are awarded for factors such as HLA matching, waiting time, and special considerations for children and highly sensitized patients. The goal is to achieve a balance between good HLA matching and acceptable waiting times.[5]

United Kingdom: Kidney allocation is based on a points system that considers waiting time, donor-recipient matching (blood group and tissue type), age, and the location of the donor and recipient. There is a separate scheme for highly sensitized patients to improve their chances of receiving a compatible kidney.

#### **Liver Allocation**

United States: Livers are allocated based on the Model for End-Stage Liver Disease (MELD) or Pediatric End-Stage Liver Disease (PELD) score, which predicts the 90-day mortality risk for patients on the waiting list. Patients with the highest scores are prioritized. The allocation is now based on acuity circles, with organs offered to the sickest patients within a certain geographical radius of the donor hospital.

Eurotransplant: The Eurotransplant Liver Allocation System (ELAS) also uses the MELD score to prioritize patients based on medical urgency. There are special considerations and "exception points" for conditions like hepatocellular carcinoma where the MELD score may not accurately reflect the risk of death.

United Kingdom: A national liver allocation scheme uses a scoring system that includes the MELD score, waiting time, and other clinical factors to prioritize patients. Organs are first offered within defined geographical zones before being offered nationally.[6]



### **Heart and Lung Allocation**

United States: Lung allocation is based on the Lung Allocation Score (LAS), which estimates the severity of a candidate's illness and their chance of success following a transplant. For hearts, a tiered system based on medical urgency is used, with the sickest patients (e.g., those on life support) receiving the highest priority.

Eurotransplant: Thoracic organ allocation (EThAS) is primarily based on medical urgency and the expected post-transplant outcome. For lungs, a Lung Allocation Score is also utilized. High-urgency status can be granted to patients in critical condition, giving them priority.

United Kingdom: Heart and lung allocation is based on medical urgency, with patients categorized as "super-urgent," "urgent," or "routine."[7] Other factors include blood group compatibility and the size match between the donor and recipient.[7]

#### Conclusion

The organ allocation systems in the United States, the Eurotransplant area, and the United Kingdom, while sharing common ethical foundations, exhibit notable differences in their specific policies and governance structures. The US system is a unified national network, Eurotransplant represents a collaborative international model, and the UK operates a nationalized health service approach. The use of scoring systems to balance medical urgency and post-transplant prognosis is a common feature, though the specific algorithms and their weighting of different factors vary.

Ongoing evaluation through simulation modeling and data analysis is crucial for the continued refinement of these policies to ensure they are as equitable and effective as possible. As medical science advances, these allocation systems will need to continue to evolve to incorporate new technologies and a deeper understanding of transplant outcomes, always with the goal of saving and improving the lives of patients with end-stage organ failure.

#### **Need Custom Synthesis?**

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.



#### References

- 1. Assessing the outcome of organ allocation: choosing metrics PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. tandfonline.com [tandfonline.com]
- 3. researchgate.net [researchgate.net]
- 4. Modernizing the Design Process for US Organ Allocation Policy: Toward a Continuous Distribution Policy for Kidneys - PMC [pmc.ncbi.nlm.nih.gov]
- 5. The new Eurotransplant Kidney Allocation System: report one year after implementation. Eurotransplant International Foundation PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Allocation zones ODT Clinical NHS Blood and Transplant [odt.nhs.uk]
- 7. How does the offering system work? Organ transplantation NHS Blood and Transplant [nhsbt.nhs.uk]
- To cite this document: BenchChem. [a comparative analysis of organ allocation policies in different countries]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12363656#a-comparative-analysis-of-organallocation-policies-in-different-countries]

#### **Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote





### BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com